Cas no 2228941-57-7 (2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 2228941-57-7
• MF: C₇H₇Cl₂FN₂O
• MW: 225.047683000565
• CID: 5804547
• PubChem ID: 165780489
• Update Time: 2025-06-12

2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol
• 2228941-57-7
• EN300-1975796

• Inchi： 1S/C7H7Cl2FN2O/c8-6-3(5(13)2-11)1-4(10)7(9)12-6/h1,5,13H,2,11H2
• InChI Key： QIOGBELHLDDNNN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(CN)O

Computed Properties

• Exact Mass: 223.9919464g/mol
• Monoisotopic Mass: 223.9919464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol

Introduction to 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228941-57-7)

2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol, with the CAS number 2228941-57-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a 2,6-dichloro-5-fluoropyridine moiety and an amino alcohol functional group. These structural features contribute to its potential as a lead compound in the development of new therapeutic agents.

The synthesis of 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the 2,6-dichloro-5-fluoropyridine derivative. This intermediate is then reacted with an appropriate amino alcohol to form the final product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its physical and chemical properties, 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol is a white crystalline solid with a melting point ranging from 100 to 105°C. It is moderately soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties are crucial for its handling and application in various experimental settings.

The biological activity of 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol has been extensively studied in recent years. Initial screening assays have shown that this compound exhibits potent inhibitory activity against several key enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are critical targets in cancer therapy. Additionally, preliminary studies suggest that it may have anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

To further explore the therapeutic potential of 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol, several research groups have conducted preclinical studies using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings are supported by mechanistic studies that have elucidated its mode of action at the molecular level.

In animal models, 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol has shown promising results in reducing tumor growth and improving survival rates. These studies have also highlighted its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity profiles. These characteristics are essential for its potential translation into clinical applications.

Beyond its potential as an anticancer agent, 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol has also been investigated for its potential use in other therapeutic areas. For example, recent studies have explored its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific signaling pathways involved in these conditions makes it an attractive candidate for further investigation.

The safety profile of 2-amino-1-(2,6-dichloro-5-fluoropyridin-3-y l)ethan - 1 - ol strong > is another critical aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-amino - 1 - ( 2 , 6 - dichloro - 5 - fluoropyridin - 3 - yl ) ethan - 1 - ol strong > ( CAS No .< strong > 2 2 894 1 - 57 - 7 strong > ) represents a promising lead compound with diverse biological activities and therapeutic potential . Its unique chemical structure , favorable pharmacological properties , and promising preclinical results make it an exciting candidate for further development . Ongoing research efforts aim to optimize its structure , enhance its efficacy , and ensure its safety for clinical use . As new findings continue to emerge , the future prospects for this compound appear highly promising . p >